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Introduction: Pulsed power technology enables the delivery of enormous amounts of energy in
extremely short durations, finding applications in diverse fields such as plasma physics, high-
power microwave generation, materials science, and advanced medical treatments. A critical
component in any pulsed power system is the switch, which must reliably handle high voltages
and currents with nanosecond precision. This document provides detailed application notes
and protocols for the JX040, a solid-state, thyristor-based switch module engineered for high-
performance pulsed power applications in a laboratory setting. The JX040 offers a combination
of high peak power handling, fast switching, and exceptional reliability, making it an ideal
alternative to traditional spark gaps and thyratrons.[1][2]

Product Description: The JX040 is a compact, high-voltage solid-state switch designed for
applications requiring rapid, high-current pulses.[3] It consists of multiple series-connected
thyristors optimized for high di/dt and high peak current capabilities.[3][4] Unlike spark gaps,
which suffer from electrode erosion, or thyratrons, which have limited heater lifetimes, the
JX040's solid-state design ensures a virtually unlimited operational lifetime with minimal
maintenance.[1] Its trigger mechanism can be a simple low-voltage electrical signal or a fiber-
optic input, offering enhanced noise immunity and easier integration compared to the complex
triggering required for spark gaps.[3]

Key Features:

o Solid-State Reliability: Long lifetime and maintenance-free operation.[1]
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e High Peak Current: Capable of handling peak currents in the tens of kiloamperes.[2]
» Fast Rise Time: High di/dt rating allows for rapid current switching.[3][5]
o Low Jitter: Precise and repeatable timing for synchronized experiments.[5]

o Arc-Free Switching: Ideal for environments where electromagnetic interference must be
minimized.[2]

o Compact Design: High power density in a small footprint.[2]
Primary Applications:

 Driving high-power lasers (e.g., Excimer lasers).[1]

e Powering plasma generation and processing systems.

o Component testing and characterization.

e Materials processing, including sintering and metal forming.[2]
 Driving high-field electromagnets.

e Research in fusion power and high-energy physics.[2]

Quantitative Data

The performance characteristics of the JX040 are summarized below. These values represent
typical performance at 25°C unless otherwise noted.

Table 1: Absolute Maximum Ratings
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Parameter Symbol Value Units

Peak Repetitive
Forward Off-State VDRM 20 kv
Voltage

Peak Non-Repetitive
Forward Current (10 IFSM 80 kA
ps pulse)

Peak Repetitive
Forward Current (5 us  IFRM 40 kA
pulse, 10 pps)

RMS On-State

IT(RMS) 150 A
Current
Critical Rate of Rise of

di/dt 1200 Alus
On-State Current
Operating Junction

TJ -40 to 125 °C

Temperature

| Storage Temperature | Tstg | -55 to 150 | °C |

Table 2: Electrical Characteristics
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Paramete Condition . .
Symbol Min Typ Max Units
r S
IT=10
On-State
VTM kA, TJ = - 2.5 3.5 \'
Voltage
125°C
VD =15
Turn-on
) ton kV,IT=20 - 15 2.0 ps
Time
kA
IG = 3A,
Turn-on )
] td(on) 30ns rise - 100 150 ns
Delay Time ]
time
Jitter tJ - - 2 5 ns
Latching
IL TJ=25°C - 500 - mA
Current
Holding
IH TJ=25°C - 300 - mA
Current

| Off-State Leakage Current | IDRM | VDRM =20 kV, TJ = 125°C |- | 15|25 | pA |

Table 3: Thermal Characteristics

Parameter Symbol Value Units

| Thermal Resistance, Junction-to-Case | R6JC | 0.05 | °C/W |

Experimental Protocols

Protocol 1: Switching Characterization using Double-
Pulse Test (DPT)

The Double-Pulse Test (DPT) is a standardized method for evaluating the dynamic switching
performance of power semiconductor devices.[6][7] It allows for the measurement of turn-on
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and turn-off characteristics, as well as switching energy losses, under controlled conditions that
mimic real-world applications.[3][9]

Objective: To measure the turn-on (Eon) and turn-off (Eoff) switching losses and reverse
recovery characteristics of the JX040 module.

Materials and Equipment:

e JX040 Solid-State Switch (Device Under Test - DUT)

» High-Voltage DC Power Supply (capable of >20 kV)

o Freewheeling Diode (rated for the same voltage/current as the DUT)
e Load Inductor (to set the test current)

o Gate Driver Circuit (compatible with JX040 trigger requirements)

 Arbitrary Function Generator (AFG) or Pulse Generator capable of generating a double
pulse.[7]

» High-Bandwidth Oscilloscope

» High-Voltage Differential Probe

e High-Bandwidth Current Probe (e.g., Rogowski coil or current transformer)
o Appropriate safety enclosure and Personal Protective Equipment (PPE).[10]

Experimental Workflow Diagram:
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Caption: Workflow for the Double-Pulse Test Protocol.
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Circuit Setup: The DPT circuit is a half-bridge configuration where the JX040 is the lower
switch (DUT) and a fast-recovery diode acts as the upper freewheeling path for the inductive
load.

V_bus (+)

\
/

Freewheeling

Diode

Pulse
Generator Lload L___
Gate Driver V_ds

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b608285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
Caption: Double-Pulse Test (DPT) circuit schematic.
Procedure:

o Setup: Construct the DPT circuit as shown in the diagram within a high-voltage safety
enclosure. Ensure all connections are secure and rated for the test voltage and current.

» First Pulse: Apply the first gate pulse to the IJX040. The duration of this pulse determines the
peak current that builds up in the load inductor (IL = Vbus * tonl / Lload).

o Turn-Off Measurement: At the end of the first pulse, the 3X040 turns off. The inductor current
commutates to the freewheeling diode. Capture the drain-source voltage (Vds) and drain
current (Id) waveforms on the oscilloscope during this turn-off transition.

e Second Pulse: After a short off-time, apply the second gate pulse. The JX040 turns on again.

e Turn-On Measurement: Capture the Vds and Id waveforms during this turn-on transition.
This is also when the reverse recovery of the freewheeling diode occurs.[8]

o Data Analysis:
o Turn-Off Energy (Eoff): Integrate the product of Vds and Id over the turn-off interval.
o Turn-On Energy (Eon): Integrate the product of Vds and Id over the turn-on interval.

o Reverse Recovery: Analyze the current overshoot and time during the turn-on of the
second pulse to characterize the diode's reverse recovery behavior.

Safety Protocols

Working with high-voltage pulsed power systems presents significant hazards, including
electric shock, arc flash, and fire.[11] Adherence to strict safety protocols is mandatory.[10][12]
[13]

General Precautions:
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» Training: Only trained and qualified personnel should operate the equipment.[11]

o Teamwork: Always work with a partner who is knowledgeable about the system and
emergency procedures.[14]

o PPE: Wear appropriate personal protective equipment, including high-voltage insulating
gloves, safety glasses with side shields, and non-conductive footwear.[10][13]

o Enclosures: All high-voltage circuits must be contained within a properly interlocked safety
enclosure.

e Grounding: Ensure all equipment is connected to a common, low-inductance earth ground.
Use a grounding stick to discharge all capacitors before accessing the circuit.[14]

Pre-Operation Safety Checklist:
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Caption: Pre-operation high-voltage safety checklist.

Emergency Procedures:
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o Shutdown: In case of an emergency, immediately press the master emergency stop button to
de-energize the entire system.

o Electric Shock:

o

Do NOT touch the victim if they are still in contact with the live circuit.[12]

[¢]

Turn off the main power supply.[12]

o

If the power cannot be turned off, use a non-conductive object (e.g., a dry wooden pole) to
separate the victim from the circuit.

[¢]

Administer first aid and call for emergency medical assistance immediately.

o Fire: Use a Class C fire extinguisher suitable for electrical fires.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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